Cas no 1544234-37-8 (6-methyl-3-(thiophen-2-yl)piperazin-2-one)

6-Methyl-3-(thiophen-2-yl)piperazin-2-one is a heterocyclic compound featuring a piperazinone core substituted with a thiophene ring and a methyl group at the 6-position. This structure confers versatility in medicinal chemistry and drug discovery, particularly as a scaffold for designing bioactive molecules. The thiophene moiety enhances binding affinity in certain pharmacological targets, while the piperazinone framework contributes to favorable pharmacokinetic properties. Its synthetic utility lies in its ability to serve as an intermediate for developing compounds with potential CNS or antimicrobial activity. The compound’s well-defined structure and functional groups make it suitable for further derivatization, supporting research in lead optimization and structure-activity relationship studies.
6-methyl-3-(thiophen-2-yl)piperazin-2-one structure
1544234-37-8 structure
Product Name:6-methyl-3-(thiophen-2-yl)piperazin-2-one
CAS No:1544234-37-8
MF:C9H12N2OS
MW:196.269380569458
MDL:MFCD30501830
CID:5190707
PubChem ID:84024078
Update Time:2025-06-08

6-methyl-3-(thiophen-2-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Piperazinone, 6-methyl-3-(2-thienyl)-
    • 6-methyl-3-(thiophen-2-yl)piperazin-2-one
    • MDL: MFCD30501830
    • Inchi: 1S/C9H12N2OS/c1-6-5-10-8(9(12)11-6)7-3-2-4-13-7/h2-4,6,8,10H,5H2,1H3,(H,11,12)
    • InChI Key: ABVAHAYDCFVVBG-UHFFFAOYSA-N
    • SMILES: N1C(C)CNC(C2SC=CC=2)C1=O

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Additional information on 6-methyl-3-(thiophen-2-yl)piperazin-2-one

Comprehensive Overview of 6-methyl-3-(thiophen-2-yl)piperazin-2-one (CAS No. 1544234-37-8): Properties, Applications, and Research Insights

6-methyl-3-(thiophen-2-yl)piperazin-2-one (CAS No. 1544234-37-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperazin-2-one core with a thiophene substituent, offering versatile reactivity and potential bioactivity. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in targeting neurological and metabolic disorders.

One of the most searched questions about this compound is: "What are the synthetic routes for 6-methyl-3-(thiophen-2-yl)piperazin-2-one?" The synthesis typically involves multi-step organic reactions, including condensation, cyclization, and functional group modifications. Recent studies highlight the use of catalytic methods to improve yield and purity, addressing another common query: "How to optimize the synthesis of CAS 1544234-37-8?" Green chemistry approaches, such as solvent-free reactions or microwave-assisted synthesis, are gaining traction in this context.

The thiophene moiety in 6-methyl-3-(thiophen-2-yl)piperazin-2-one is a hotspot for structure-activity relationship (SAR) studies. This aligns with the trending search term: "Role of thiophene in drug design 2024." Thiophene derivatives are known for their electron-rich properties, enhancing binding affinity to biological targets like kinases or GPCRs. Computational modeling and in silico screening further validate its potential, answering queries like "Can CAS 1544234-37-8 be a lead compound for CNS drugs?"

Another trending topic is the compound’s applicability in agrochemical innovation. With rising global demand for sustainable crop protection, researchers investigate its derivatives as eco-friendly fungicides or herbicides. Searches such as "Piperazinone-based agrochemicals" reflect this interest. Regulatory-compliant modifications of the core structure aim to balance efficacy and environmental safety, addressing concerns like "Biodegradability of thiophene-containing compounds."

Analytical characterization of CAS 1544234-37-8 is another focal point. Advanced techniques like HPLC-MS, NMR, and X-ray crystallography are frequently discussed in relation to the question: "How to confirm the purity of 6-methyl-3-(thiophen-2-yl)piperazin-2-one?" Standardized protocols ensure reproducibility, critical for industrial-scale production. Stability studies under varying pH and temperature conditions also address storage-related queries.

In conclusion, 6-methyl-3-(thiophen-2-yl)piperazin-2-one represents a promising scaffold in medicinal and agricultural chemistry. Its exploration aligns with broader trends like fragment-based drug discovery and green synthesis, making it a subject of ongoing research and commercial interest. Future directions may include nanotechnology-based delivery systems or hybrid molecular designs, answering the evolving question: "What’s next for piperazinone derivatives in 2025?"

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